8-Methyl-7-nitroquinoline
Cat. No. B184738
M. Wt: 188.18 g/mol
InChI Key: BWCVXKXBFAYIEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05716966
Procedure details
A mixture of 2-methyl-3-nitroaniline (10 g), glycerin (20.57 g) and As2O5.xH2O (Baker, 88% As2 O5, 8.5 g) is heated slowly to 150° C. in an open round-bottom flask, then stirred for 6 hrs at 150° C. The resulting mixture is cooled to room temperature and diluted with water (200 mL), then basified with ammonium hydroxide (28-30%, 100 mL). After about 10 minutes, the solution is acidified to pH=5 with glacial acetic acid and extracted with CH2Cl2 (3×200 mL). The combined extracts are washed with H2O (200 mL), sat. NaHCO3 (200 mL), then dried over MgSO4 and rotary evaporated. The crude quinoline is filtered through a short pad of silica gel, using CH2Cl2 as solvent. The filtrate is rotary evaporated and the residue recrystallized from hexane/CH2Cl2 to afford 8-methyl-7-nitroquinoline as a tan solid.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:8]([N+:9]([O-:11])=[O:10])=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].O[CH2:13][CH:14]([CH2:16]O)O.[OH-].[NH4+].C(O)(=O)C>O>[CH3:1][C:2]1[C:8]([N+:9]([O-:11])=[O:10])=[CH:7][CH:6]=[C:5]2[C:3]=1[N:4]=[CH:16][CH:14]=[CH:13]2 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
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reactant
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Smiles
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CC1=C(N)C=CC=C1[N+](=O)[O-]
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Name
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|
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Quantity
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20.57 g
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Type
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reactant
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Smiles
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OCC(O)CO
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 6 hrs at 150° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture is cooled to room temperature
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WAIT
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Type
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WAIT
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Details
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After about 10 minutes
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Duration
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10 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2 (3×200 mL)
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WASH
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Type
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WASH
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Details
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The combined extracts are washed with H2O (200 mL), sat. NaHCO3 (200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4 and rotary evaporated
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FILTRATION
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Type
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FILTRATION
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Details
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The crude quinoline is filtered through a short pad of silica gel
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate is rotary evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue recrystallized from hexane/CH2Cl2
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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CC=1C(=CC=C2C=CC=NC12)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
